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Chemical Profile & Preparation

Z-LEHD-FMK is a cell-permeable, irreversible, and selective caspase-9 inhibitor. By preventing the

initiation of the intrinsic apoptosis pathway, it promotes cell survival in various injury models [1] [2] [3].

Chemical Formula: C₃₂H₄₃FN₆O₁₀ [1] [2] [3]

Molecular Weight: 690.72 g/mol [1] [2]
CAS Number: 210345-04-3 [1] [2] [3]

Storage: The lyophilized powder should be stored desiccated at -20°C. Reconstituted solutions in
DMSO are stable for at least 6 months when stored at -80°C [1] [4].

Preparation of Stock Solution The typical stock solution is prepared in anhydrous DMSO at a

concentration of 10 mM [4].

Procedure: Add 124 µL of DMSO to 1.0 mg of Z-LEHD-FMK lyophilized powder and mix thoroughly

[4]. Aliquot the solution to avoid repeated freeze-thaw cycles.

Preparation of Intravenous Formulation For in vivo administration, the DMSO stock solution must be

further diluted in an appropriate vehicle. One documented formulation is [1]:

Vehicle: Dry-form Z-LEHD-FMK was first dissolved in DMSO and then prepared with phosphate-

buffered saline (PBS) [1].
Critical Consideration: The final concentration of DMSO in the injection should be kept as low as

possible to avoid toxicity. It is recommended not to exceed a final DMSO concentration of 0.2% in
cell-based assays [4].
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Experimental Application & Data

The following tables summarize key experimental parameters for Z-LEHD-FMK from peer-reviewed

studies.

Table 1: In Vivo Application in a Rat Spinal Cord Injury Model This table outlines the use of Z-LEHD-

FMK via intravenous injection in an animal model of traumatic injury [1].

Parameter Specification

Animal Model Adult male Wistar albino rats (250-350 g) [1]

Dosage 0.8 μmol/kg [1]

Route Intravenous (i.v.) injection [1]

Treatment
Duration

7 days [1]

Key Findings Significant reduction in apoptotic cell count; protection of neurons, glia, myelin,
axons, and intracellular organelles; diminished axonal demyelination [1]

Table 2: In Vitro Application in Cell-Based Assays This table summarizes a standard protocol for

protecting cells from apoptosis in culture [5] [1].

Parameter Specification

Cell Lines HCT116 (human colon cancer), 293 (human embryonic kidney), normal human
hepatocytes [5] [1]

Concentration 20 μM [5] [1]

Pre-treatment
Time

30 minutes to 2 hours prior to apoptotic stimulus [5] [1]

Apoptotic
Stimulus

TRAIL (Tumor Necrosis Factor-Related Apoptosis-Inducing Ligand) at 20-50 ng/mL

[5] [1]
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Parameter Specification

Key Findings Complete protection of HCT116 and 293 cells from TRAIL-induced toxicity;
protection of normal human hepatocytes [5] [1]

Mechanism of Action

Z-LEHD-FMK acts as an irreversible inhibitor by covalently binding to the catalytic cysteine residue in the

caspase-9 enzyme active site, thereby blocking its proteolytic activity. The following diagram illustrates the

intrinsic apoptosis pathway and the point of inhibition by Z-LEHD-FMK, integrating information from the

search results [6] [7].
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Important Safety & Experimental Notes

Irreversible Inhibition: As an irreversible inhibitor, the effects of Z-LEHD-FMK are long-lasting.

Careful consideration of treatment timing is required [7] [4].
Specificity: While Z-LEHD-FMK is specific for caspase-9, cross-reactivity with other caspases at

high concentrations cannot be entirely ruled out. The use of a negative control inhibitor (e.g., Z-FA-
FMK) is highly recommended to confirm the observed effects are due to caspase-9 inhibition [4].

DMSO Toxicity: As noted in the preparation section, the final concentration of DMSO in any assay
must be controlled. For cell cultures, exceeding 0.2% DMSO can cause cytotoxicity and confound

experimental results [4].
Clinical Status: It is important to note that Z-LEHD-FMK, like most caspase inhibitors, is strictly for

research use. No caspase inhibitors have yet been approved for clinical use, primarily due to
challenges with efficacy, specificity, and toxicity in human trials [8].

Methodology Overview

The table below provides a consolidated summary of the key protocols for using Z-LEHD-FMK.

Application Model System Core Protocol Steps Key Outcome Measures

| In Vivo Neuroprotection | Rat Spinal Cord Injury [1] | 1. Prepare i.v. solution. 2. Administer 0.8 μmol/kg

i.v. 3. Continue dosing for 7 days. | Apoptotic cell count (e.g., TUNEL), histology, functional recovery. | | In

Vitro Cytoprotection | Cultured Cells (e.g., HCT116) [5] [1] | 1. Pre-treat cells with 20 µM inhibitor. 2.

Incubate for 30 min. 3. Add apoptotic stimulus (e.g., TRAIL). | Cell viability (Annexin V/Propidium Iodide),

caspase activity, Western blot. |
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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